Cas no 1097806-34-2 (2-(3,4-Dimethylphenyl)-1h-1,3-benzodiazole-6-carboxylic acid)

• Product Name: 2-(3,4-Dimethylphenyl)-1h-1,3-benzodiazole-6-carboxylic acid
• CAS No: 1097806-34-2
• MF: C₁₆H₁₄N₂O₂
• MW: 266.294563770294
• CID: 5321308
• PubChem ID: 43349264
• Update Time: 2025-05-21

2-(3,4-Dimethylphenyl)-1h-1,3-benzodiazole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dimethylphenyl)-1h-1,3-benzodiazole-6-carboxylic acid
• Z637701600
• 2-(3,4-Dimethylphenyl)-1h-1,3-benzodiazole-6-carboxylic acid

• Inchi： 1S/C16H14N2O2/c1-9-3-4-11(7-10(9)2)15-17-13-6-5-12(16(19)20)8-14(13)18-15/h3-8H,1-2H3,(H,17,18)(H,19,20)
• InChI Key： PRTIUAXRLMOCEQ-UHFFFAOYSA-N
• SMILES： OC(C1C=CC2=C(C=1)NC(C1=CC=C(C)C(C)=C1)=N2)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 374
• XLogP3: 3.4
• Topological Polar Surface Area: 66

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Phenylbenzimidazoles

Additional information on 2-(3,4-Dimethylphenyl)-1h-1,3-benzodiazole-6-carboxylic acid

Exploring the Versatile Applications of 2-(3,4-Dimethylphenyl)-1H-1,3-benzodiazole-6-carboxylic acid (CAS No. 1097806-34-2) in Modern Chemistry

In the realm of organic chemistry, 2-(3,4-Dimethylphenyl)-1H-1,3-benzodiazole-6-carboxylic acid (CAS No. 1097806-34-2) stands out as a compound of significant interest due to its unique structural features and wide-ranging applications. This benzodiazole derivative has garnered attention in pharmaceutical research, material science, and agrochemical development, making it a focal point for researchers and industry professionals alike.

The molecular structure of 2-(3,4-Dimethylphenyl)-1H-1,3-benzodiazole-6-carboxylic acid combines a benzodiazole core with a carboxylic acid functional group and a 3,4-dimethylphenyl substituent. This arrangement imparts distinct chemical properties, including enhanced stability and reactivity, which are crucial for its diverse applications. Researchers often explore its potential as a building block in the synthesis of more complex molecules, particularly in drug discovery and development.

One of the most prominent applications of 2-(3,4-Dimethylphenyl)-1H-1,3-benzodiazole-6-carboxylic acid lies in the pharmaceutical industry. Its structural motif is frequently employed in the design of small molecule inhibitors and biologically active compounds. Recent studies have investigated its role in modulating specific enzymatic pathways, with potential implications for treating various health conditions. The compound's ability to interact with biological targets makes it a valuable candidate for further pharmacological exploration.

Beyond pharmaceuticals, 2-(3,4-Dimethylphenyl)-1H-1,3-benzodiazole-6-carboxylic acid has found utility in material science applications. Its conjugated system and electron-rich nature make it suitable for developing organic electronic materials, including OLED components and photovoltaic devices. Researchers are particularly interested in its potential to enhance the performance of light-emitting diodes and solar cells, addressing the growing demand for sustainable energy solutions.

The synthesis and characterization of 2-(3,4-Dimethylphenyl)-1H-1,3-benzodiazole-6-carboxylic acid have been subjects of numerous scientific investigations. Modern synthetic approaches often employ catalytic methods and green chemistry principles to optimize yield and purity. Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are routinely used to confirm its structure and purity, ensuring reliable results in research applications.

In the context of current scientific trends, 2-(3,4-Dimethylphenyl)-1H-1,3-benzodiazole-6-carboxylic acid aligns with several emerging research directions. The growing interest in heterocyclic compounds for medicinal chemistry and the search for novel functional materials have increased its relevance. Additionally, its potential role in bioimaging probes and diagnostic agents represents an exciting frontier for future studies.

The commercial availability of 2-(3,4-Dimethylphenyl)-1H-1,3-benzodiazole-6-carboxylic acid (CAS No. 1097806-34-2) through specialized chemical suppliers has facilitated its widespread use in research laboratories. Quality control measures, including HPLC analysis and elemental analysis, ensure that researchers receive material of consistent purity and quality for their experiments. Proper handling and storage recommendations are typically provided to maintain the compound's stability over time.

Future research directions for 2-(3,4-Dimethylphenyl)-1H-1,3-benzodiazole-6-carboxylic acid may include exploring its potential in catalysis, investigating its supramolecular chemistry applications, or developing novel derivatives with enhanced properties. The compound's versatility ensures it will remain an important subject of study across multiple chemical disciplines, contributing to advancements in both fundamental science and practical applications.

As the scientific community continues to uncover new possibilities for benzodiazole derivatives, 2-(3,4-Dimethylphenyl)-1H-1,3-benzodiazole-6-carboxylic acid stands as a prime example of how targeted molecular design can lead to compounds with diverse and valuable properties. Its ongoing study promises to yield insights that could benefit multiple sectors, from healthcare to sustainable technology development.